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Compound of Interest

Compound Name: Neoeriocitrin

Cat. No.: B1678166 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling of Neoeriocitrin,

a flavonoid compound valued for its antioxidative and osteogenic properties. While not

classified as a hazardous substance under Regulation (EC) No 1272/2008, adherence to

prudent laboratory practices is crucial to ensure personnel safety and maintain experimental

integrity.[1] This document outlines the necessary personal protective equipment (PPE),

operational procedures for handling and disposal, and a framework for a comprehensive safety

protocol.

Essential Safety Data at a Glance
To facilitate a rapid understanding of Neoeriocitrin's safety profile, the following table

summarizes key quantitative and qualitative data.
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Property Value / Information Citation

Chemical Identity

CAS Number 13241-32-2 [2][3][4]

Molecular Formula C27H32O15 [2][3][4]

Molar Mass 596.53 g/mol [3][4]

Physical Properties

Appearance White to beige powder [3]

Solubility

DMSO: 30 mg/mL, DMF: 15

mg/mL, Ethanol: 1 mg/mL,

DMSO:PBS (pH 7.2) (1:4): 0.2

mg/mL

[5]

Toxicological Data

Acute Oral Toxicity (similar

flavonoids)

LD50 > 2000 mg/kg (in rats for

Naringenin, Naringin,

Hesperidin, and Quercetin),

classifying them as low-risk.

[6]

Hazard Classification

GHS Classification

Not a hazardous substance or

mixture according to

Regulation (EC) No

1272/2008.

[1]

Storage

Storage Class 11 - Combustible Solids

Recommended Storage Store at room temperature. [3]

Hierarchy of Safety Controls
A systematic approach to safety involves implementing controls at various levels. The most

effective measures are at the top of the hierarchy.
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Hierarchy of Controls for Handling Neoeriocitrin

Elimination

Substitution

Most Effective

Engineering Controls

Administrative Controls

Personal Protective Equipment (PPE)

Least Effective

Click to download full resolution via product page

A diagram illustrating the hierarchy of safety controls.

Personal Protective Equipment (PPE) Protocol
While Neoeriocitrin is not classified as hazardous, the use of appropriate PPE is a mandatory

baseline for safe handling to prevent potential irritation and contamination.

Recommended PPE for Handling Neoeriocitrin Powder:
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PPE Category Specific Recommendation Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects eyes from airborne

powder particles and

accidental splashes.

Hand Protection Nitrile gloves.

Provides a barrier against skin

contact. Gloves should be

inspected before use and

changed immediately if

contaminated or damaged.

Respiratory Protection
A NIOSH-approved N95

respirator or equivalent.

Recommended when handling

larger quantities or when there

is a potential for dust

generation to prevent

inhalation of airborne particles.

Body Protection A standard laboratory coat.
Protects skin and personal

clothing from contamination.

Operational Plan: From Receipt to Disposal
A clear, step-by-step workflow is essential for the safe and efficient handling of Neoeriocitrin in

a laboratory setting.

1. Receiving and Inspection 2. Secure StorageVerify Integrity 3. Weighing and PreparationControlled Access 4. Experimental UseUse in Ventilated Area 5. DecontaminationClean Work Surfaces 6. Waste DisposalSegregate Waste

Click to download full resolution via product page

A workflow for the safe handling of Neoeriocitrin.

Step-by-Step Handling Procedures:
Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.
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Verify that the container is properly labeled with the chemical name, CAS number, and any

hazard information.

Storage:

Store Neoeriocitrin in a cool, dry, and well-ventilated area.

Keep the container tightly closed to prevent contamination and moisture absorption.

Store away from incompatible materials such as strong oxidizing agents.

Weighing and Preparation:

Conduct all weighing and solution preparation in a designated area, preferably within a

chemical fume hood or a powder containment hood, to minimize the generation of

airborne dust.

Use appropriate tools (e.g., spatulas, weigh boats) to handle the powder.

Avoid creating dust clouds. If dust is generated, ensure proper respiratory protection is

worn.

Experimental Use:

Handle solutions of Neoeriocitrin with the same care as the powder, wearing appropriate

PPE.

Avoid direct contact with skin and eyes.

Work in a well-ventilated area.

Decontamination:

After handling, decontaminate all work surfaces, equipment, and glassware.

Wipe down surfaces with a suitable cleaning agent.

Wash hands thoroughly with soap and water after removing gloves.
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Disposal Plan
Proper disposal of chemical waste is critical to protect the environment and comply with

regulations.

Waste Segregation and Disposal:
Solid Waste:

Collect any unused Neoeriocitrin powder and contaminated materials (e.g., weigh boats,

paper towels) in a clearly labeled, sealed container.

Dispose of as non-hazardous chemical waste through your institution's hazardous waste

management program. Do not dispose of in regular trash.

Liquid Waste:

Collect aqueous and solvent-based solutions containing Neoeriocitrin in separate,

compatible, and clearly labeled waste containers.

Consult your institution's waste disposal guidelines for specific instructions on the disposal

of the solvents used. Do not pour solutions down the drain unless explicitly permitted by

your institution's environmental health and safety office for non-hazardous aqueous

solutions.

Empty Containers:

Rinse empty containers thoroughly with a suitable solvent.

Collect the rinsate as chemical waste.

Deface the label on the empty container before disposal in accordance with institutional

policies.

By adhering to these guidelines, researchers can confidently and safely work with

Neoeriocitrin, fostering a secure and productive research environment. Always consult your

institution's specific safety protocols and the manufacturer's Safety Data Sheet (SDS) for the

most comprehensive information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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